Cas no 1781975-11-8 (1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one structure
1781975-11-8 structure
Product Name:1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
CAS No:1781975-11-8
MF:C11H16N2O
MW:192.257542610168
CID:5709366
PubChem ID:82376187
Update Time:2023-11-24

1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1781975-11-8
    • 1-[3-Cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
    • EN300-1617368
    • 1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
    • Inchi: 1S/C11H16N2O/c1-7(2)13-11(8(3)14)6-10(12-13)9-4-5-9/h6-7,9H,4-5H2,1-3H3
    • InChI Key: NWLZWVHPHQLMBW-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC(C2CC2)=NN1C(C)C

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

1-3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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